(3Ar,6aS)-6a-ethoxy-3,4,5,6-tetrahydro-2H-cyclopenta[b]furan-3a-amine;hydrochloride

• IUPAC Name: (3aR,6aS)-6a-ethoxy-3,4,5,6-tetrahydro-2H-cyclopenta[b]furan-3a-amine;hydrochloride
• InChI: InChI=1S/C9H17NO2.ClH/c1-2-11-9-5-3-4-8(9,10)6-7-12-9;/h2-7,10H2,1H3;1H/t8-,9+;/m1./s1
• InChI Key: WQCKWJJXYGKGCB-RJUBDTSPSA-N
• Canonical SMILES: CCOC12CCCC1(CCO2)N.Cl
• Isomeric SMILES: CCO[C@]12CCC[C@]1(CCO2)N.Cl
• Molecular Formula: C9H18ClNO2
• Molecular Weight: 207.70 g/mol
• CAS No.: 2126144-01-0

Description

(3Ar,6aS)-6a-ethoxy-3,4,5,6-tetrahydro-2H-cyclopenta[b]furan-3a-amine;hydrochloride is a useful research compound. Its molecular formula is C9H18ClNO2 and its molecular weight is 207.7. The purity is usually 95%.
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Scientific Research Applications

Efficient Synthesis Methods

Researchers have developed efficient methods for synthesizing hydrocyclopenta[1,2-b]furan derivatives with various side chains at the 3a-position. These derivatives serve as divergent intermediates in the synthesis of chiral resolving agents for secondary alcohols, showcasing the compound's utility in enhancing chiral separation techniques (Zhong et al., 2005).

Formation of Azulene Derivatives

The compound is involved in the formation of azulene derivatives from 2H-cyclohepta[b]furan-2-one derivatives. This process highlights its role in generating compounds with potential applications in materials science and pharmaceuticals due to the unique properties of azulenes (Nozoe et al., 1971).

Chiral Resolution and Absolute Configuration Determination

It has been used in the chiral resolution and determination of the absolute configuration of 2-alkanols, demonstrating its importance in stereochemical analysis and enantiomer separation (Nemoto et al., 2004).

New Chiral Blocks for Synthesis

The compound serves as a new chiral block for the synthesis of cyclopentanoids, indicating its versatility as a starting material in the synthesis of complex organic molecules (Gimazetdinov et al., 2016).

Conversion into Phosphinines

Research has shown its potential in converting furans into phosphinines, offering insights into the development of novel phosphorus-containing compounds with applications ranging from materials science to catalysis (Mao & Mathey, 2011).